Cas no 835876-41-0 (5H-Oxazolo[3,2-a]pyridin-5-one, hexahydro-3-phenyl-, (3R)-)

• Product name: 5H-Oxazolo[3,2-a]pyridin-5-one, hexahydro-3-phenyl-, (3R)-
• CAS No: 835876-41-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1809665
• PubChem ID: 11042180

5H-Oxazolo[3,2-a]pyridin-5-one, hexahydro-3-phenyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 5H-Oxazolo[3,2-a]pyridin-5-one, hexahydro-3-phenyl-, (3R)-
• SCHEMBL23469559
• 835876-41-0
• (3R)-Hexahydro-3-phenyl-5H-oxazolo[3,2-a]pyridin-5-one
• DTXSID901209630

• Inchi： InChI=1S/C13H15NO2/c15-12-7-4-8-13-14(12)11(9-16-13)10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2/t11-,13?/m0/s1
• InChI Key： QOERGTUYRSMLQN-AMGKYWFPSA-N
• SMILES： C1CC2N(C(CO2)C3=CC=CC=C3)C(=O)C1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų